Cas no 68691-05-4 (2-Butynoic acid, 4-(acetyloxy)-, methyl ester)

2-Butynoic acid, 4-(acetyloxy)-, methyl ester structure
68691-05-4 structure
Product Name:2-Butynoic acid, 4-(acetyloxy)-, methyl ester
CAS No:68691-05-4
MF:C7H8O4
MW:156.136022567749
CID:392712
PubChem ID:15005147
Update Time:2025-04-19

2-Butynoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butynoic acid, 4-(acetyloxy)-, methyl ester
    • methyl 4-acetyloxybut-2-ynoate
    • 68691-05-4
    • DTXSID00566838
    • METHYL 4-(ACETYLOXY)BUT-2-YNOATE
    • Inchi: 1S/C7H8O4/c1-6(8)11-5-3-4-7(9)10-2/h5H2,1-2H3
    • InChI Key: SKQIZGPOLJHFGL-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC#CC(=O)OC

Computed Properties

  • Exact Mass: 156.04224
  • Monoisotopic Mass: 156.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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